Cas no 400088-04-2 (2-Amino-4-(trifluoromethyl)pyrimidine-5-carbonitrile)

• Product Name: 2-Amino-4-(trifluoromethyl)pyrimidine-5-carbonitrile
• CAS No: 400088-04-2
• MF: C₆H₃F₃N₄
• MW: 188.110030412674
• CID: 1031895
• PubChem ID: 1486308
• Update Time: 2025-10-17

2-Amino-4-(trifluoromethyl)pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(trifluoromethyl)pyrimidine-5-carbonitrile
• QQRBEKXZBTYDET-UHFFFAOYSA-N
• 8H-006
• DTXSID30363352
• DB-346720
• 400088-04-2
• SB56032
• AKOS015993553

• MDL： MFCD00795045
• Inchi： 1S/C6H3F3N4/c7-6(8,9)4-3(1-10)2-12-5(11)13-4/h2H,(H2,11,12,13)
• InChI Key： QQRBEKXZBTYDET-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CN=C(N)N=1)(F)F

Computed Properties

• Exact Mass: 188.03098060g/mol
• Monoisotopic Mass: 188.03098060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-Amino-4-(trifluoromethyl)pyrimidine-5-carbonitrile

Recent Advances in the Study of 2-Amino-4-(trifluoromethyl)pyrimidine-5-carbonitrile (CAS: 400088-04-2)

2-Amino-4-(trifluoromethyl)pyrimidine-5-carbonitrile (CAS: 400088-04-2) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 2-Amino-4-(trifluoromethyl)pyrimidine-5-carbonitrile is its application in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have successfully utilized this compound as a building block to develop novel kinase inhibitors with improved selectivity and potency. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the design of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms.

In addition to its role in kinase inhibitor development, 2-Amino-4-(trifluoromethyl)pyrimidine-5-carbonitrile has also been investigated for its antiviral properties. A 2023 study in Antiviral Research reported that derivatives of this compound exhibit potent activity against RNA viruses, including SARS-CoV-2. The trifluoromethyl group in the pyrimidine ring was found to enhance the compound's binding affinity to viral proteases, making it a valuable scaffold for designing broad-spectrum antiviral agents. These findings underscore the compound's potential in addressing emerging viral threats.

The synthetic pathways for 2-Amino-4-(trifluoromethyl)pyrimidine-5-carbonitrile have also been optimized in recent years. A team of researchers from the University of Cambridge developed a novel one-pot synthesis method that significantly improves yield and reduces production costs. This method, detailed in Organic Process Research & Development, involves the condensation of readily available starting materials under mild conditions, making it more environmentally friendly and scalable for industrial applications. Such advancements are critical for facilitating the compound's broader use in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 2-Amino-4-(trifluoromethyl)pyrimidine-5-carbonitrile-based therapeutics. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. However, the compound's versatility and demonstrated biological activities make it a compelling candidate for further investigation. Ongoing research efforts are expected to uncover additional applications, particularly in the fields of oncology and infectious diseases.

In conclusion, 2-Amino-4-(trifluoromethyl)pyrimidine-5-carbonitrile (CAS: 400088-04-2) represents a valuable chemical entity with diverse applications in drug discovery. Its role in the synthesis of kinase inhibitors and antiviral agents highlights its potential to address unmet medical needs. Continued research and optimization of its synthetic and pharmacological properties will be essential for realizing its full therapeutic potential. This brief serves as a snapshot of the current state of research and a call to action for further exploration of this promising compound.